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Compound of Interest

Compound Name: Ceefourin 2

Cat. No.: B15572370

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceefourin 2 is a potent and highly selective inhibitor of the Multidrug Resistance Protein 4
(MRP4), also known as ATP-binding cassette subfamily C member 4 (ABCC4).[1][2] MRP4 is
an important transporter protein involved in the efflux of a wide range of endogenous and
xenobiotic compounds, and its overexpression has been implicated in multidrug resistance in
cancer.[1][3] The selective inhibition of MRP4 by Ceefourin 2 makes it a valuable tool for
studying the physiological and pathological roles of this transporter and for the development of
therapeutic strategies to overcome drug resistance.[1][4]

These application notes provide a detailed protocol for the preparation of a stock solution of
Ceefourin 2, ensuring its proper handling, storage, and use in experimental settings.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to start with a precisely
prepared stock solution. The following table summarizes the key quantitative data for
Ceefourin 2.
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Property Value Reference
CAS Number 348148-51-6 [5]
Molecular Formula C15HoCIF3N30:2 [5]
Molecular Weight 355.70 g/mol [5]
Solubility Soluble in DMSO [5]

ICso for MRP4 7.0 uM

Recommended Solvent Dimethyl sulfoxide (DMSO), 5]

anhydrous

| 0-4°C (short-term), -20°C
Storage (Solid) (long-term) i

Storage (Stock Solution) -20°C or -80°C (aliquoted)

Experimental Protocols
Materials

e Ceefourin 2 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution of
Ceefourin 2

This protocol describes the preparation of a 10 mM stock solution of Ceefourin 2 in DMSO.
This concentration is a convenient starting point for subsequent dilutions to working
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concentrations for most in vitro assays.

o Equilibrate Ceefourin 2 to Room Temperature: Before opening, allow the vial of Ceefourin 2
powder to warm to room temperature for at least 15-20 minutes. This prevents the
condensation of moisture, which can affect the stability of the compound.

o Weigh Ceefourin 2: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of Ceefourin 2 powder. For example, to prepare 1
mL of a 10 mM stock solution, you will need 3.557 mg of Ceefourin 2.

o Calculation:

Molarity (M) = Moles of solute / Liters of solution

Moles = Mass (g) / Molecular Weight ( g/mol )

Mass (g) = Molarity (mol/L) * Liters of solution (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 355.70 g/mol * 1000 mg/g = 3.557 mg

e Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the Ceefourin 2 powder. For 3.557 mg of Ceefourin 2, add 1 mL of DMSO to
achieve a 10 mM concentration.

o Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the
Ceefourin 2 is completely dissolved. Visually inspect the solution to ensure there are no
visible particles. If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes)
or sonication can be used to aid dissolution.

» Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
(e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store Properly: Store the aliquots at -20°C or -80°C for long-term storage. When stored
correctly, the stock solution should be stable for several months.

Protocol for Preparing Working Solutions
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For cell-based assays, the final concentration of DMSO should be kept as low as possible
(typically below 0.5%) to avoid solvent-induced cytotoxicity.

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Ceefourin 2 stock solution at room

temperature.

» Prepare Intermediate Dilutions: Perform serial dilutions of the stock solution in cell culture
medium or an appropriate buffer to achieve the desired final concentrations. It is good
practice to make an intermediate dilution first before the final dilution into the assay plate.

e Vehicle Control: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO used in the treatment groups, but without Ceefourin 2.

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing a stock solution of

Ceefourin 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Ceefourin 2 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572370#how-to-prepare-a-stock-solution-of-
ceefourin-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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